![molecular formula C17H18FNO4 B2990995 3-fluoro-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-4-methoxybenzamide CAS No. 2320172-29-8](/img/structure/B2990995.png)
3-fluoro-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-4-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-fluoro-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C17H18FNO4 and its molecular weight is 319.332. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anaerobic O-demethylations and Methyl Transfer Reactions
A study by Stupperich, Konle, and Eckerskorn (1996) explored the anaerobic O-demethylation capabilities of Sporomusa ovata enzymes, which could hydrolyze the methyl-oxygen linkages of various methoxyaromatic compounds, including those with fluoro and chloro substituents, under anaerobic conditions. This suggests potential applications in bioremediation or organic synthesis processes involving fluoro-benzamides and related compounds (Stupperich, Konle, & Eckerskorn, 1996).
Fluorescent Labeling and Detection
Watanabe and Imai (1981) utilized 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole as a fluorescent labeling reagent for amino acids, demonstrating the utility of fluoro-benzamide derivatives in enhancing detection sensitivity in biochemical assays. This highlights the potential of fluoro-benzamide derivatives in analytical chemistry, particularly in high-performance liquid chromatography (HPLC) and fluorescence-based detection methods (Watanabe & Imai, 1981).
Synthesis and Applications in Imaging
Research on the synthesis and bromodemercuration of permercurated arenes by Deacon and Farquharson (1976) indicates the broader synthetic utility of fluoro-benzamide derivatives. Such compounds could be involved in the development of imaging agents or in the synthesis of novel materials with specific electronic or optical properties (Deacon & Farquharson, 1976).
Ligand-Receptor Interactions
A study by Wohland et al. (1999) on ligand-receptor interactions using fluorescence correlation spectroscopy (FCS) with different fluorophores suggests the potential of fluoro-benzamide derivatives in developing fluorescent probes for biological research, including the study of receptor dynamics and drug-receptor interactions (Wohland, Friedrich, Hovius, & Vogel, 1999).
Properties
IUPAC Name |
3-fluoro-N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNO4/c1-22-15-5-4-11(9-13(15)18)16(20)19-10-17(21)7-2-3-14-12(17)6-8-23-14/h4-6,8-9,21H,2-3,7,10H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTAXASXLOHHSEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NCC2(CCCC3=C2C=CO3)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.